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Compound of Interest

Compound Name: Nitroethane-1,1-d2

Cat. No.: B078356 Get Quote

In-Depth Technical Guide: Nitroethane-1,1-d2
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and analytical methodologies for nitroethane-1,1-d2. This deuterated isotopologue of

nitroethane serves as a valuable tool in various research applications, including mechanistic

studies, metabolic pathway analysis, and as an internal standard in mass spectrometry-based

quantification.

Molecular Structure and Properties
Nitroethane-1,1-d2 is a form of nitroethane where the two hydrogen atoms on the carbon atom

adjacent to the nitro group are replaced with deuterium, a stable isotope of hydrogen.[1] This

isotopic substitution results in a higher molecular weight compared to the unlabeled compound,

which is the primary feature utilized in its research applications.

Quantitative Data Summary
The key physical and chemical properties of nitroethane-1,1-d2 are summarized in the table

below for easy reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b078356?utm_src=pdf-interest
https://www.benchchem.com/product/b078356?utm_src=pdf-body
https://www.benchchem.com/product/b078356?utm_src=pdf-body
https://cymitquimica.com/cas/13031-33-9/
https://www.benchchem.com/product/b078356?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₂H₃D₂NO₂ [1][2]

Molecular Weight 77.08 g/mol [2][3]

Monoisotopic Mass 77.04458 Da

CAS Number 13031-33-9 [1][2][3]

Isotopic Enrichment ≥98 atom % D [3]

Appearance
Colorless to pale yellow oily

liquid

SMILES CC([2H])([2H])N(=O)=O [1]

InChI
InChI=1S/C2H5NO2/c1-2-

3(4)5/h2H2,1H3/i2D2
[1]

Molecular Structure Diagram
The following diagram illustrates the two-dimensional structure of the nitroethane-1,1-d2
molecule.

Molecular structure of nitroethane-1,1-d2.

Experimental Protocols
Detailed methodologies for the synthesis and characterization of nitroethane-1,1-d2 are

provided below. These protocols are based on established chemical principles and may require

optimization based on laboratory conditions and available instrumentation.

Synthesis of Nitroethane-1,1-d2
The synthesis of nitroethane-1,1-d2 can be achieved by adapting known methods for the

preparation of nitroalkanes, such as the reaction of a deuterated alkyl halide with a nitrite salt. A

representative procedure is outlined below.

Principle: This method involves the nucleophilic substitution reaction between 1-iodoethane-

1,1-d2 and silver nitrite (AgNO₂). The use of silver nitrite is often preferred for laboratory-scale
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synthesis as it favors the formation of the nitroalkane over the isomeric alkyl nitrite.

Materials:

1-iodoethane-1,1-d2 (or 1-bromoethane-1,1-d2)

Silver nitrite (AgNO₂)

Anhydrous diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend

silver nitrite (a slight molar excess) in anhydrous diethyl ether.

Cool the flask to 0°C in an ice bath.

Slowly add 1-iodoethane-1,1-d2 to the stirred suspension. The reaction is exothermic and

the addition rate should be controlled to maintain the temperature.

After the addition is complete, allow the mixture to stir at 0°C for several hours, followed by

stirring at room temperature for 24-48 hours. The progress of the reaction can be monitored

by techniques such as TLC or GC-MS to check for the disappearance of the starting alkyl

halide.

Upon completion, filter the reaction mixture to remove the silver iodide precipitate and other

insoluble materials.

Wash the precipitate with a small amount of anhydrous diethyl ether to recover any entrained

product.

Combine the filtrate and the washings. Dry the organic solution over anhydrous magnesium

sulfate.

Filter off the drying agent.
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Carefully remove the diethyl ether solvent by distillation or using a rotary evaporator.

The crude nitroethane-1,1-d2 can be purified by fractional distillation under reduced

pressure.

Characterization Protocols
Objective: To confirm the molecular weight and assess the isotopic purity of the synthesized

nitroethane-1,1-d2.

Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) with electron

ionization (EI) capability is suitable for this analysis.

Procedure:

Prepare a dilute solution of the purified nitroethane-1,1-d2 in a volatile organic solvent (e.g.,

dichloromethane or ethyl acetate).

Inject an appropriate volume of the sample solution into the GC-MS system.

Use a GC column and temperature program suitable for separating volatile organic

compounds.

Set the mass spectrometer to scan a mass-to-charge (m/z) range that includes the expected

molecular ions of both labeled and unlabeled nitroethane (e.g., m/z 10-100).

Data Analysis:

The mass spectrum of unlabeled nitroethane typically shows a molecular ion (M⁺) at m/z

75.[4]

For nitroethane-1,1-d2, the molecular ion peak is expected at m/z 77.

The isotopic enrichment can be estimated by comparing the relative intensities of the ion

peaks at m/z 77 and m/z 75. The presence of a significant peak at m/z 75 would indicate

incomplete deuteration. Common fragment ions for unlabeled nitroethane are observed at

m/z 29 and 27.[5]
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Objective: To confirm the molecular structure and the position of deuterium labeling.

Instrumentation: A high-field NMR spectrometer (e.g., 300 MHz or higher).

Procedure:

Dissolve a small amount of the purified nitroethane-1,1-d2 in a suitable deuterated NMR

solvent (e.g., chloroform-d, CDCl₃).

Acquire a ¹H NMR spectrum.

Expected ¹H NMR Spectrum: The spectrum of unlabeled nitroethane shows a quartet

corresponding to the -CH₂- group and a triplet for the -CH₃ group. In the spectrum of pure

nitroethane-1,1-d2, the quartet corresponding to the methylene protons will be absent.

The methyl (-CH₃) protons will appear as a singlet, as the adjacent carbon is deuterated

and thus the proton-proton coupling is removed.

Acquire a ¹³C NMR spectrum.

Expected ¹³C NMR Spectrum: The spectrum will show two carbon signals. The signal for

the deuterated carbon (-CD₂-) will appear as a multiplet due to carbon-deuterium coupling

and will have a lower intensity compared to the signal for the methyl carbon.

Acquire a ²H (Deuterium) NMR spectrum.

Expected ²H NMR Spectrum: A single resonance should be observed in the deuterium

spectrum, confirming the presence of deuterium in the molecule.

Logical and Workflow Diagrams
The following diagrams illustrate the synthesis workflow and a logical diagram for the

characterization of nitroethane-1,1-d2.

Synthesis Workflow

Start: Reagents
(1-iodoethane-1,1-d2, AgNO₂)

Nucleophilic Substitution
in Anhydrous Ether (0°C to RT)

Filtration
(Remove AgI precipitate)

Drying
(Anhydrous MgSO₄) Solvent Evaporation Fractional Distillation Final Product:

Nitroethane-1,1-d2
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Click to download full resolution via product page

Workflow for the synthesis of nitroethane-1,1-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://cymitquimica.com/cas/13031-33-9/
https://www.scbt.com/p/nitroethane-1-1-d2-13031-33-9
https://www.cdnisotopes.com/npvc/d-1720
https://webbook.nist.gov/cgi/cbook.cgi?ID=C79243&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/Nitroethane
https://www.benchchem.com/product/b078356#nitroethane-1-1-d2-molecular-structure-and-weight
https://www.benchchem.com/product/b078356#nitroethane-1-1-d2-molecular-structure-and-weight
https://www.benchchem.com/product/b078356#nitroethane-1-1-d2-molecular-structure-and-weight
https://www.benchchem.com/product/b078356#nitroethane-1-1-d2-molecular-structure-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b078356?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

